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Cat. No.: B043278

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Methyl benzoate (CsHsO:z) is an aromatic ester recognized for its characteristic sweet, floral,
and fruity aroma, often with phenolic and balsamic undertones.[1][2] It is a key component in
the creation of various fragrances, particularly in imparting depth and elegance to white floral
accords.[3][4] Naturally present in essential oils such as ylang-ylang, tuberose, and clove,
methyl benzoate is also synthesized for wide application in perfumery, cosmetics, and as a
flavoring agent.[5][6] Its versatility allows it to serve as a middle note in perfume compositions,
bridging top and heart notes for a seamless scent transition.[1][2] This document provides
detailed application notes and experimental protocols for the use of methyl benzoate in
fragrance chemistry research.

Physicochemical Properties and Specifications

Methyl benzoate's utility in perfumery is largely dictated by its physical and chemical
properties, which are summarized below.
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Property Value References
Molecular Formula CsHsO2 [7]
Molecular Weight 136.15 g/mol [7]
Appearance Colorless oily liquid [718]
Sweet, fruity, floral (ylang-
Odor Profile ylang, tuberose), with phenolic  [1]
and balsamic nuances.
Boiling Point 199.6 °C (391.3 °F; 472.8 K) [9]
Melting Point -12.5 °C (9.5 °F; 260.6 K) 9]
Density 1.0837 g/cm3 9]

Refractive Index (nD)

1.5164

[9]

Flash Point

82 °C (180 °F; 355 K)

[9]

Vapor Pressure

0.38 mm Hg at 25 °C

[8]

Poorly soluble in water;

Solubility miscible with organic solvents [819]
like ethanol and diethyl ether.

Log P 2.1 [8]

CAS Number 93-58-3 [7]

FEMA Number 2683 [7]

Applications in Perfumery

Methyl benzoate is a versatile ingredient in a perfumer’s palette.

» Floral Accords: It is extensively used to create and enhance white floral fragrances, such as

ylang-ylang, jasmine, tuberose, and mimosa.[3][4]

« Middle Note: Its moderate volatility makes it an excellent middle or heart note, providing the

core character of a fragrance after the top notes have dissipated.[1]
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» Blending and Harmony: It blends well with a variety of other fragrance ingredients, including
citrus top notes and woody or vanilla base notes, contributing to a well-rounded and
harmonious scent profile.[1]

o Scented Products: Beyond fine fragrances, methyl benzoate is incorporated into a wide
range of scented consumer products, including lotions, soaps, candles, and air fresheners.

[1]

Natural Occurrence

The concentration of methyl benzoate in natural essential oils can vary. A notable example is
its presence in different fractions of ylang-ylang olil.

] . Methyl Benzoate
Ylang-Ylang Oil Fraction . References
Concentration (%)

Extra 4-9 [1]

I Not specified

Il Not specified

1 3.37 [10]
Complete 1.31-8.01 [5]
Commercial Cananga Oll 15 [11]

Experimental Protocols
Synthesis of Methyl Benzoate via Fischer Esterification

This protocol describes the laboratory synthesis of methyl benzoate from benzoic acid and
methanol using a strong acid catalyst.

Materials:
e Benzoic acid

¢ Methanol (anhydrous)
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Concentrated sulfuric acid (H2S0a)

Diethyl ether

5% Sodium bicarbonate (NaHCOs) solution

Saturated sodium chloride (NacCl) solution (brine)

Anhydrous sodium sulfate (Na2S0a)

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask, combine 6.1 g of benzoic acid with 20 mL of

methanol.[12]

Catalyst Addition: Slowly and carefully add 2 mL of concentrated sulfuric acid to the mixture

while swirling.[12]

Reflux: Attach a reflux condenser and heat the mixture to a gentle reflux for 45-60 minutes.

[12][13]

Workup - Extraction: After cooling the reaction mixture to room temperature, transfer it to a

separatory funnel containing 50 mL of water.[12] Rinse the reaction flask with 40 mL of

diethyl ether and add this to the separatory funnel.[12]
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Shake the funnel gently, venting frequently to release pressure. Allow the layers to separate
and drain the lower aqueous layer.

Washing: Wash the organic layer sequentially with 25 mL of water, followed by 25 mL of 5%
sodium bicarbonate solution to neutralize any unreacted acid (caution: CO2z evolution), and
finally with 25 mL of saturated sodium chloride solution.[12]

Drying: Transfer the organic layer to a clean, dry Erlenmeyer flask and add anhydrous
sodium sulfate to remove residual water.

Solvent Removal: Decant or filter the dried organic solution into a pre-weighed round-bottom
flask and remove the diethyl ether using a rotary evaporator.

Purification (Optional): The crude methyl benzoate can be further purified by simple
distillation.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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